Carbamimidothioic acid, N-cyano-N'-2-propynyl-, methyl ester

• CAS No.: 69591-59-9
• Molecular Formula: C6H7N3S
• Molecular Weight: 153.21 g/mol
• IUPAC Name: methyl N-cyano-N'-prop-2-ynylcarbamimidothioate
• InChI: InChI=1S/C6H7N3S/c1-3-4-8-6(10-2)9-5-7/h1H,4H2,2H3,(H,8,9)
• InChI Key: AOQBTOKIEVBYSK-UHFFFAOYSA-N
• SMILES: CSC(=NCC#C)NC#N

Description

Carbamimidothioic acid, N-cyano-N'-2-propynyl-, methyl ester is a useful research compound. Its molecular formula is C6H7N3S and its molecular weight is 153.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of dimethyl cyanodithioimidocarbonate (16.00 g, 0.109 mole) and propargyl amine (6.03 g, 0.109 mole) in acetonitrile (320 ml) was stirred at reflux for 4 hours, and then at 25° for 12 hours. Workup gave the title compound A (13.58 g, 81%), mp 160°-164°.

Synthesis routes and methods II

Procedure details

A solution of dimethyl cyanodithioiminocarbonate (16.00 g, 0.109 mole) and propargylamine (6.03 g, 0.109 mole) in acetonitrile (320 ml) was stirred at reflux for 4 hours, and then at 25° for 12 hours. The mixture was cooled and filtered to yield the title compound (13.58 g, 81%), mp 160°-164°.